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Compound of Interest

Compound Name: D-Fructose-13C4

Cat. No.: B12366769

For researchers, scientists, and drug development professionals, the safe and efficient
handling of isotopically labeled compounds is paramount. D-Fructose-13C4, a stable isotope-
labeled form of fructose, requires adherence to specific safety and logistical protocols. The
primary safety considerations for a 13C-labeled compound are dictated by the chemical
properties of the parent molecule, as the stable isotope does not alter its chemical reactivity or
toxicity.[1] Therefore, the safety precautions for D-Fructose-13C4 are identical to those for
unlabeled D-Fructose.

D-Fructose is not classified as a hazardous substance.[2][3] However, good laboratory
practices are essential to ensure safety. The following provides immediate safety and logistical
information, including operational and disposal plans for handling D-Fructose-13C4.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided below.
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PPE Category Specification Rationale

Compliant with OSHA's eye
and face protection regulations
(29 CFR 1910.133) or
European Standard EN166 to
protect against splashes and
dust.[4][5]

Safety glasses with side

Eye/Face Protection shields or chemical safety

goggles.

Recommended to prevent skin

] o contact, although not always
) ) Protective gloves (e.g., nitrile )
Skin Protection mandatory as D-Fructose is
rubber). ) o
not considered a skin irritant.

[6]7]

NIOSH/MSHA or European Necessary only if handling
Respiratory Protection Standard EN 149 approved procedures generate dust, to
respirator. avoid inhalation.[4][8][9]

. . To prevent contamination of
Protective Clothing Standard laboratory coat. )
personal clothing.

Operational and Disposal Plan

A systematic approach to handling D-Fructose-13C4 from receipt to disposal is crucial for
maintaining a safe laboratory environment.

Receiving and Storage:
e Upon receipt, inspect the container for any damage.

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[5] Recommended
storage temperature is between 15-25 °C.[9]

Handling and Preparation:

« Handle in a well-ventilated area, preferably in a chemical fume hood if there is a risk of dust
formation.[1]
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» Avoid generating dust when weighing or transferring the compound.[1]
e Wash hands thoroughly after handling.[10]
Spill Management:

 In case of a spill, sweep or vacuum the material and place it into a suitable, sealed container
for disposal.[4][5][10]

» Avoid creating dust during cleanup.[5][11]

» Wash the spill area after the material has been collected.[10]

Disposal:

» Dispose of waste in accordance with local, regional, and national regulations.[10]

e Surplus and non-recyclable solutions should be handled by a licensed professional waste
disposal service.[11]

Experimental Workflow

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of D-Fructose-13C4.
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Safe handling workflow for D-Fructose-13C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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